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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of cobalt sulfate
heptahydrate (CoSO₄·7H₂O) from cobalt(II) oxide (CoO). The document details the underlying

chemical principles, a step-by-step experimental protocol, quantitative data, and essential

safety information.

Introduction
Cobalt sulfate and its hydrated forms are crucial inorganic compounds with a wide array of

applications. They serve as precursors in the manufacturing of pigments, in electroplating

processes, as additives in animal feed and soil, and in the production of other cobalt salts.[1]

The synthesis from cobalt oxide is a common and straightforward method, relying on a basic

acid-base reaction.[1][2] This guide will focus on the laboratory-scale synthesis of the

heptahydrate form, which is the most common commercially available hydrate.[1]

Overall Reaction
The synthesis of cobalt sulfate from cobalt(II) oxide involves the reaction of a basic oxide with a

strong acid, sulfuric acid, to produce a salt and water.[3] The balanced chemical equation for

this reaction is:

CoO (s) + H₂SO₄ (aq) → CoSO₄ (aq) + H₂O (l)[3]
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Following the formation of the aqueous cobalt sulfate solution, the heptahydrate is obtained

through crystallization by cooling the solution, which incorporates seven water molecules into

the crystal structure.

Experimental Protocol
This section outlines a detailed methodology for the synthesis of cobalt sulfate heptahydrate
from cobalt(II) oxide.

Reagents and Equipment
Reagents:

Cobalt(II) oxide (CoO), powder

Sulfuric acid (H₂SO₄), concentrated (98%)

Distilled or deionized water

Equipment:

Glass beakers (various sizes)

Graduated cylinders

Magnetic stirrer and stir bar

Heating mantle or hot plate

Thermometer

Buchner funnel and flask

Filter paper

Crystallizing dish

Spatula

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desiccator

Reaction Procedure
Preparation of Sulfuric Acid Solution: Prepare a dilute sulfuric acid solution by slowly adding

a calculated volume of concentrated sulfuric acid to a known volume of distilled water in a

beaker, while stirring continuously. For example, to prepare 100 mL of a 2 M sulfuric acid

solution, slowly add 11.1 mL of concentrated H₂SO₄ to approximately 80 mL of distilled water

and then dilute to the final volume of 100 mL.

Reaction with Cobalt Oxide: Place the dilute sulfuric acid solution in a beaker on a magnetic

stirrer with a heating mantle. Gently heat the solution to approximately 80-90°C.

Addition of Cobalt Oxide: Slowly add a stoichiometric amount or a slight excess of cobalt(II)

oxide powder to the heated sulfuric acid solution in small portions, while stirring continuously.

The reaction is exothermic.

Completion of Reaction: Continue heating and stirring the mixture until all the black cobalt(II)

oxide has reacted and the solution turns a clear pink/red color. If a slight excess of cobalt

oxide was used, some unreacted solid will remain.

Filtration: Allow the solution to cool slightly and then filter it while still warm using a Buchner

funnel and filter paper to remove any unreacted cobalt(II) oxide or other solid impurities. The

resulting filtrate is a clear, pink/red solution of cobalt sulfate.

Crystallization
Concentration (Optional): If the solution is too dilute, it can be gently heated to evaporate

some of the water and increase the concentration of cobalt sulfate.

Cooling and Crystallization: Transfer the warm, clear filtrate to a crystallizing dish. Cover the

dish loosely and allow it to cool slowly to room temperature. To promote the formation of the

heptahydrate, the temperature should be maintained below 42°C.[4] For optimal crystal

growth, the dish can be placed in a cool water bath or a refrigerator (do not freeze).

Crystal Formation: Pinkish-red monoclinic crystals of cobalt sulfate heptahydrate will form

as the solution cools and becomes supersaturated.
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Product Isolation and Drying
Isolation: Once a significant amount of crystals has formed, isolate them from the mother

liquor by filtration using a clean Buchner funnel and filter paper.

Washing: Wash the crystals with a small amount of cold distilled water to remove any

remaining impurities from the mother liquor.

Drying: Carefully transfer the crystals to a watch glass or a petri dish. The heptahydrate is

stable at room temperature in an environment with humidity greater than 70%.[1] To dry the

crystals, they can be left in a desiccator over a saturated solution of a salt that maintains an

appropriate humidity level or air-dried in a controlled environment. Avoid excessive heating,

as the heptahydrate begins to lose water of crystallization at temperatures above 41.5°C.[2]

Quantitative Data Summary
The following tables summarize key quantitative data for cobalt sulfate and its heptahydrate

form.

Table 1: Physical and Chemical Properties of Cobalt Sulfate Heptahydrate

Property Value

Chemical Formula CoSO₄·7H₂O

Molar Mass 281.10 g/mol [2]

Appearance Pink to red monoclinic crystals[5]

Density 1.948 g/cm³[5]

Melting Point 96.8 °C (decomposes)[2]

pH of Solution (100 g/L at 20°C) 4[6]

Table 2: Solubility of Cobalt Sulfate in Water at Various Temperatures
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Temperature (°C) Solubility ( g/100 g H₂O)

0 25.5

20 36.2

40 49.9

70 67.0

100 84.0

(Data sourced from Sigma-Aldrich and PubChem)[7]

Characterization
The identity and purity of the synthesized cobalt sulfate heptahydrate can be confirmed using

various analytical techniques:

Appearance: Visual inspection of the characteristic pinkish-red monoclinic crystals.

Melting Point: Determination of the decomposition temperature, which should be around

96.8°C.[2]

Spectroscopy:

FTIR Spectroscopy: To identify the presence of sulfate ions and water of hydration.

UV-Vis Spectroscopy: To confirm the presence of the hydrated cobalt(II) ion, which gives

the characteristic pink/red color to the solution.

X-ray Diffraction (XRD): To confirm the crystalline structure of the heptahydrate.

Safety Precautions
It is imperative to adhere to strict safety protocols when performing this synthesis.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves.[8]
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Ventilation: Work in a well-ventilated area or under a fume hood, especially when handling

concentrated sulfuric acid and cobalt(II) oxide powder.[8]

Handling Sulfuric Acid: Concentrated sulfuric acid is highly corrosive. Handle with extreme

care and always add acid to water, never the other way around, to avoid a violent exothermic

reaction.

Handling Cobalt Compounds: Cobalt(II) oxide and cobalt sulfate are harmful if swallowed or

inhaled and may cause skin and respiratory sensitization.[4][9] Avoid creating and inhaling

dust.[10]

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations. Cobalt compounds are toxic to aquatic life and should not be released into the

environment.[10]

Diagrams
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1. Prepare Dilute H₂SO₄ Solution

2. Heat H₂SO₄ Solution (80-90°C)

3. Add CoO Powder in Portions

4. Stir and Heat until Reaction is Complete

5. Cool and Filter to Remove Excess CoO

6. Transfer Filtrate to Crystallizing Dish

7. Cool to < 42°C for Crystallization

8. Isolate Crystals by Filtration

9. Wash Crystals with Cold Water

10. Dry Crystals in Desiccator

Final Product: CoSO₄·7H₂O Crystals

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of cobalt sulfate heptahydrate.
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Reactants Products Final Product

Cobalt(II) Oxide
(CoO)

(s, black)

Aqueous Cobalt Sulfate
(CoSO₄)

(aq, pink/red)

+ Heat

Sulfuric Acid
(H₂SO₄)

(aq, colorless)

+ Heat

Water
(H₂O)

(l, colorless)

Cobalt Sulfate Heptahydrate
(CoSO₄·7H₂O)

(s, pink/red crystals)

+ Crystallization (< 42°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cobalt(II) sulfate - Wikipedia [en.wikipedia.org]

2. Cobalt Sulfate Heptahydrate, Cobalt Sulphate Manufacturers and Suppliers - Price -
Fengchen [fengchengroup.com]

3. you-iggy.com [you-iggy.com]

4. lapischem.com [lapischem.com]

5. Cobaltous sulfate heptahydrate | CoSO4.7H2O | CID 61444 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Cobalt(II) sulfate heptahydrate for analysis EMSURE 10026-24-1 [sigmaaldrich.com]

7. Cobalt Sulfate | CoSO4 | CID 24965 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. carlroth.com:443 [carlroth.com:443]

9. redox.com [redox.com]

10. nornickel.com [nornickel.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b160239?utm_src=pdf-body-img
https://www.benchchem.com/product/b160239?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cobalt(II)_sulfate
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/cobalt-sulfate-heptahydrate-cobalt-sulphate.html
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/cobalt-sulfate-heptahydrate-cobalt-sulphate.html
https://www.you-iggy.com/en/chemical-reactions/1x-cobalt-ii-oxide-plus-1x-sulfuric-acid-yields-1x-cobalt-ii-sulfate-plus-1x-water/
https://www.lapischem.com/wp-content/uploads/2023/03/COBALT-SULPHATE-EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cobaltous-sulfate-heptahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Cobaltous-sulfate-heptahydrate
https://www.sigmaaldrich.com/US/en/product/mm/102556
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-Sulfate
https://www.carlroth.com/medias/SDB-4390-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDg5NTR8YXBwbGljYXRpb24vcGRmfGFEaGtMMmc1WXk4NU1qUTVOakEzTURVM05ETTRMMU5FUWw4ME16a3dYMGxGWDBWT0xuQmtaZ3wzNDBhNWEyMTgxZjdiZmZkMjM2OWE1NTI1NzU0ODNiODAyZDk4MTVhYzMxNDllN2M5NTIyNWFkNjkwZjUyZWIw
https://redox.com/wp-content/sds/3590.pdf
https://nornickel.com/files/en/business/products/SDS-Cobalt-Sulphate-NNH_14.06.2017_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Synthesis of Cobalt Sulfate Heptahydrate from Cobalt
Oxide: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160239#cobalt-sulfate-heptahydrate-synthesis-from-
cobalt-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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